N-cyclopropyl-N'-ethylethane-1,2-diamine

• Molecular Formula: C7H16N2
• Molecular Weight: 128.22 g/mol
• IUPAC Name: N'-cyclopropyl-N-ethylethane-1,2-diamine
• InChI: InChI=1S/C7H16N2/c1-2-8-5-6-9-7-3-4-7/h7-9H,2-6H2,1H3
• InChI Key: BEPNWXVPYMSDPD-UHFFFAOYSA-N
• Canonical SMILES: CCNCCNC1CC1

Description

N-cyclopropyl-N’-ethylethane-1,2-diamine is an organic compound with the molecular formula C7H16N2 It is a diamine, meaning it contains two amine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-N’-ethylethane-1,2-diamine typically involves the reaction of cyclopropylamine with ethylamine in the presence of a suitable catalyst. The reaction conditions often include a controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of N-cyclopropyl-N’-ethylethane-1,2-diamine may involve more scalable methods, such as continuous flow reactors, which allow for better control over reaction conditions and higher production rates. The use of advanced catalysts and optimized reaction parameters can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-N’-ethylethane-1,2-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can convert the compound into primary amines.

Substitution: The amine groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions often require the presence of a suitable leaving group and a nucleophile .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines or nitriles, while reduction can produce primary amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

N-cyclopropyl-N’-ethylethane-1,2-diamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme mechanisms and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which N-cyclopropyl-N’-ethylethane-1,2-diamine exerts its effects involves its interaction with specific molecular targets. The amine groups can form hydrogen bonds and other interactions with proteins, enzymes, and other biomolecules, influencing their activity and function. The exact pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-cyclopropyl-N’-ethylethane-1,2-diamine include other 1,2-diamines such as:

• N-cyclopropyl-N’-methyl-ethane-1,2-diamine
• N-cyclopropyl-N’-propyl-ethane-1,2-diamine
• N-cyclopropyl-N’-butyl-ethane-1,2-diamine

Uniqueness

N-cyclopropyl-N’-ethylethane-1,2-diamine is unique due to its specific combination of cyclopropyl and ethyl groups, which can impart distinct chemical and physical properties. These properties can influence its reactivity, stability, and interactions with other molecules, making it a valuable compound for various applications .